Cas no 1803683-47-7 (Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803683-47-7
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4830553
• Update Time: 2025-10-28

Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6F5NO3/c1-17-8(16)4-2-5(11)7(15-6(4)3-10)18-9(12,13)14/h2H,3H2,1H3
• InChI Key： HKJSUGXBPUZLIX-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(CF)C(C(=O)OC)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate: A Comprehensive Overview

The compound Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803683-47-7) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple fluorinated groups, making it a valuable molecule for research and development purposes.

Recent studies have highlighted the potential of Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate in the development of novel agrochemicals. Its fluorinated substituents contribute to enhanced stability and bioavailability, making it an ideal candidate for use as a herbicide or insecticide. Researchers have demonstrated that this compound exhibits remarkable selectivity towards specific pests, reducing the risk of unintended harm to non-target species. This property is particularly valuable in sustainable agriculture, where minimizing environmental impact is a priority.

In the pharmaceutical sector, Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate has shown promise as a lead compound for drug discovery. Its structure allows for efficient binding to target proteins, potentially leading to the development of new therapeutic agents. Recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with various biological systems, further accelerating its application in drug design.

The synthesis of Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate involves a multi-step process that incorporates advanced fluorination techniques. These methods ensure high yields and purity, which are critical for its use in sensitive applications such as pharmaceuticals and agrochemicals. The compound's stability under various conditions has also been extensively studied, confirming its suitability for long-term storage and transportation.

From an environmental perspective, Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with global efforts to develop eco-friendly chemicals that minimize ecological footprint.

In conclusion, Methyl 3-fluoro-6-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803683-47-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in research and development, positions it as a key player in the creation of innovative solutions for agriculture and medicine. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both scientific progress and environmental sustainability.